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ZONYL FS-300 in biodegradable transient
electronics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

Limitations of Current Search Results

The main limitations identified are:

¢ Lack of Specific Protocols: The search results do not contain the detailed, step-by-step
methodologies for formulating biodegradable electronics that you need.

e No Degradation Data: There is no quantitative data on how ZONYL FS-300 itself behaves in a
biodegradable system or how it affects the degradation timeline of the electronic device.

e Focus on a Single Application: Its use is highlighted in one specific context—modifying
PEDOT:PSS electrodes—but not across the broader range of components in transient electronics.

Technical Data and Identified Application of ZONYL FS-
300

The table below summarizes the available technical information and the primary researched application for

ZONYL FS-300.

Property Description

CAS Number 197664-69-0 [1] [2] [3]
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Property Description
Type Nonionic fluorosurfactant [3] [4]
Molecular Formula RfCH2CH20(CH2CH20)xH [1] [2] [3]

Appearance & Form Liquid, ~25% solids in water [2] [3]
Density 1.10 g/mL +0.05 g/mL at 20°C [1] [3]
Key Function Reduces surface tension, improves wetting and spreading [3]

Primary Documented As an additive to PEDOT:PSS to create stretchable and transparent
Use conductive electrodes [4].

Role in Application Promotes adhesion of PEDOT:PSS to hydrophobic substrates and provides a
plasticizing effect [4].

The experimental workflow for this application can be summarized as follows:
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Process on hydrophobic
substrate
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(Conductivity, Transparency,
Mechanical Properties)

Apply to device:
Organic Solar Cells
or Strain Sensors

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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